Cas no 672952-08-8 (1,3-OXATHIOLANE-2-CARBOXYLIC ACID, 5-HYDROXY-)
672952-08-8 structure
Product Name:1,3-OXATHIOLANE-2-CARBOXYLIC ACID, 5-HYDROXY-
CAS No:672952-08-8
MF:C4H6O4S
MW:150.153040409088
CID:502352
PubChem ID:3808632
Update Time:2025-04-19
1,3-OXATHIOLANE-2-CARBOXYLIC ACID, 5-HYDROXY- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-OXATHIOLANE-2-CARBOXYLIC ACID, 5-HYDROXY-
- 5-HYDROXY-1,3-OXATHIOLANE-2-CARBOXYLIC ACID
- 1,3-Oxathiolane-2-carboxylicacid,5-hydroxy
- AKOS005096393
- 672952-08-8
- 1,3-Oxathiolane-2-carboxylic acid, 5-hydroxy-, trans-
- 1,3-Oxathiolane-2-carboxylic acid,5-hydroxy-
- 6P-110
- 1,3-OXATHIOLANE-2-CARBOXYLICACID,5-HYDROXY-
- MFCD01871573
- 1,3-Oxathiolane-2-carboxylicacid, 5-hydroxy-
- SCHEMBL8317054
- FT-0695441
- 147027-04-1
- Oprea1_485161
- DTXSID30396721
- DB-398592
-
- Inchi： 1S/C4H6O4S/c5-2-1-9-4(8-2)3(6)7/h2,4-5H,1H2,(H,6,7)
- InChI Key： LOWHAEXKCMFUMV-UHFFFAOYSA-N
- SMILES： S1C(C(=O)O)OC(C1)O
Computed Properties
- Exact Mass: 149.99900
- Monoisotopic Mass: 149.999
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 92.1Ų
Experimental Properties
- PSA: 92.06000
- LogP: -0.52110
1,3-OXATHIOLANE-2-CARBOXYLIC ACID, 5-HYDROXY- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AD03897-1mg |
1,3-Oxathiolane-2-carboxylicacid, 5-hydroxy- |
672952-08-8 | >90% | 1mg |
$201.00 | 2024-04-19 | |
| A2B Chem LLC | AD03897-5mg |
1,3-Oxathiolane-2-carboxylicacid, 5-hydroxy- |
672952-08-8 | >90% | 5mg |
$214.00 | 2024-04-19 | |
| A2B Chem LLC | AD03897-10mg |
1,3-Oxathiolane-2-carboxylicacid, 5-hydroxy- |
672952-08-8 | >90% | 10mg |
$240.00 | 2024-04-19 | |
| A2B Chem LLC | AD03897-500mg |
1,3-Oxathiolane-2-carboxylicacid, 5-hydroxy- |
672952-08-8 | >90% | 500mg |
$720.00 | 2024-04-19 | |
| A2B Chem LLC | AD03897-1g |
1,3-Oxathiolane-2-carboxylicacid, 5-hydroxy- |
672952-08-8 | >90% | 1g |
$1295.00 | 2024-04-19 | |
| A2B Chem LLC | AD03897-5g |
1,3-Oxathiolane-2-carboxylicacid, 5-hydroxy- |
672952-08-8 | >90% | 5g |
$4744.00 | 2024-04-19 | |
| A2B Chem LLC | AD03897-10g |
1,3-Oxathiolane-2-carboxylicacid, 5-hydroxy- |
672952-08-8 | >90% | 10g |
$8767.00 | 2024-04-19 |
1,3-OXATHIOLANE-2-CARBOXYLIC ACID, 5-HYDROXY- Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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